4-butoxy-N-((4-(4-fluorophenyl)-5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-butoxy-N-[[4-(4-fluorophenyl)-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H26FN7O3S2/c1-3-4-13-36-20-11-5-17(6-12-20)23(35)27-14-21-30-32-25(33(21)19-9-7-18(26)8-10-19)37-15-22(34)28-24-31-29-16(2)38-24/h5-12H,3-4,13-15H2,1-2H3,(H,27,35)(H,28,31,34)
• InChI Key: OGAPQZWASRDKJO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=NN=C(S4)C
• Molecular Formula: C25H26FN7O3S2
• Molecular Weight: 555.7 g/mol
• CAS No.: 389070-80-8

Description

4-butoxy-N-((4-(4-fluorophenyl)-5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H26FN7O3S2 and its molecular weight is 555.65. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Antimicrobial Applications

Research has demonstrated that compounds containing thiadiazole and triazol rings exhibit significant biological activities. For instance, molecules integrating 1,3,4-thiadiazole and 1,2,4-triazole structures have been explored for their antimicrobial properties. The investigation into hybrid molecules containing penicillanic acid or cephalosporanic acid moieties alongside these rings revealed notable antimicrobial, antilipase, and antiurease activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013). This suggests the potential for the subject compound to serve in antimicrobial applications, given its structural similarities.

Anticancer and Antioxidant Potential

Compounds with the thiadiazole moiety have also been explored for their anticancer properties. A study on novel thiadiazole derivatives showcased their promise as potent anticancer agents, emphasizing the significant role that the structural makeup plays in determining biological activity (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017). Additionally, fluorophenyl compounds have been associated with antioxidative and anticancer activities, pointing to a multifaceted potential for the molecule to contribute to ongoing research and therapeutic development in oncology and free radical science (Sunil, Isloor, Shetty, Satyamoorthy, & Prasad, 2010).

Nematicidal Activities

The integration of 1,3,4-thiadiazole and 1,2,4-oxadiazole derivatives has been shown to yield compounds with nematicidal activities, offering a novel approach to addressing pest control in agricultural practices. Specifically, derivatives exhibiting good nematocidal activity against Bursaphelenchus xylophilus were identified, highlighting the potential agricultural applications of such chemical structures (Liu, Wang, Zhou, & Gan, 2022).

Synthetic Methodologies

The synthesis and modification of compounds bearing thiadiazole and triazol rings, as well as fluorophenyl groups, have been extensively studied, providing a foundation for developing new compounds with enhanced biological or chemical properties. Advanced synthetic methodologies, including microwave-assisted synthesis, have facilitated the creation of diverse derivatives with potential applications in medicinal chemistry and material science (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).